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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbonic anhydrases (CAs) are a family of ubiquitous metalloenzymes that catalyze the

reversible hydration of carbon dioxide to bicarbonate and a proton.[1] This reaction is

fundamental to numerous physiological processes, including respiration, pH homeostasis, and

electrolyte secretion. The diverse isoforms of carbonic anhydrase present in various tissues

and their roles in pathological conditions have made them attractive targets for drug

development.[1] Inhibition of CA activity is a therapeutic strategy for a range of diseases,

including glaucoma, epilepsy, and certain types of cancer.

Trecadrine, a sympathomimetic and beta-3 adrenergic receptor agonist, has also been

identified as an inhibitor of carbonic anhydrase isoforms 1, 2, and 4. This dual activity presents

a unique pharmacological profile that warrants further investigation for potential therapeutic

applications. These application notes provide a detailed protocol for assessing the inhibitory

activity of Trecadrine on carbonic anhydrase using a colorimetric assay.

Data Presentation
While specific quantitative data for the inhibition of carbonic anhydrase by Trecadrine is not

readily available in public literature, the following table presents the inhibitory constants (IC50

and Ki) for well-characterized carbonic anhydrase inhibitors. This data serves as a reference

for comparing the potential potency of novel inhibitors like Trecadrine.
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Inhibitor
Target
Isoform(s)

IC50 (nM) Ki (nM) Reference(s)

Acetazolamide
hCA I, hCA II,

hCA IX

20 (hCA II), 440

(hCA I), 30 (hCA

IX)

0.8 (hCA II) [2][3][4]

Dorzolamide hCA II, hCA IV 0.18 (hCA II)
1.9 (hCA II), 31

(hCA IV)
[5][6]

Brinzolamide hCA II, hCA IV
3.19 (hCA II),

45.3 (hCA IV)
0.13 (hCA II) [7][8][9]

Note: IC50 and Ki values can vary depending on the assay conditions and the specific isoform

being tested. The data presented here is for comparative purposes.

Signaling Pathways
The following diagrams illustrate the signaling pathways relevant to the dual activity of

Trecadrine.
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Caption: Carbonic Anhydrase Catalytic Pathway and Inhibition by Trecadrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15576135?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Targets/Carbonic%20Anhydrase.html
https://www.aatbio.com/data-sets/carbonic-anhydrase-inhibitors-ic50-ki
https://www.medchemexpress.com/Acetazolamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetazolamide
https://pubmed.ncbi.nlm.nih.gov/8875343/
https://pubmed.ncbi.nlm.nih.gov/8875343/
https://www.selleckchem.com/subunits/Carbonic-Anhydrase-IV_Carbonic-Anhydrase_selpan.html
https://www.selleckchem.com/products/brinzolamide.html
https://www.caymanchem.com/product/30006/brinzolamide-d5
https://www.apexbt.com/brinzolamide.html
https://www.benchchem.com/product/b15576135#carbonic-anhydrase-activity-assay-with-trecadrine
https://www.benchchem.com/product/b15576135#carbonic-anhydrase-activity-assay-with-trecadrine
https://www.benchchem.com/product/b15576135#carbonic-anhydrase-activity-assay-with-trecadrine
https://www.benchchem.com/product/b15576135#carbonic-anhydrase-activity-assay-with-trecadrine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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